Cas no 1361554-47-3 (4-(Perchlorophenyl)pyridine-2-acetic acid)

• Product Name: 4-(Perchlorophenyl)pyridine-2-acetic acid
• CAS No: 1361554-47-3
• MF: C₁₃H₆Cl₅NO₂
• MW: 385.457238674164
• CID: 4969458
• Update Time: 2025-06-13

4-(Perchlorophenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Perchlorophenyl)pyridine-2-acetic acid

• Inchi： 1S/C13H6Cl5NO2/c14-9-8(10(15)12(17)13(18)11(9)16)5-1-2-19-6(3-5)4-7(20)21/h1-3H,4H2,(H,20,21)
• InChI Key： NWHPZWBENSILLM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CN=C(CC(=O)O)C=1)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• XLogP3: 5.1
• Topological Polar Surface Area: 50.2

Additional information on 4-(Perchlorophenyl)pyridine-2-acetic acid

Comprehensive Overview of 4-(Perchlorophenyl)pyridine-2-acetic acid (CAS No. 1361554-47-3): Properties, Applications, and Research Insights

4-(Perchlorophenyl)pyridine-2-acetic acid (CAS No. 1361554-47-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility in drug discovery and material science. Its molecular structure combines a perchlorophenyl group with a pyridine-acetic acid moiety, offering distinct electronic and steric properties that make it valuable for designing novel bioactive molecules.

In recent years, the demand for highly functionalized pyridine compounds has surged, driven by their applications in developing targeted therapies and advanced materials. Researchers frequently search for terms like "pyridine-based drug intermediates" or "perchlorophenyl derivatives synthesis," reflecting the growing interest in this niche. The CAS No. 1361554-47-3 is particularly notable for its potential as a building block in medicinal chemistry, where it may contribute to the development of anti-inflammatory agents or enzyme inhibitors.

From a synthetic perspective, 4-(Perchlorophenyl)pyridine-2-acetic acid exemplifies the convergence of heterocyclic chemistry and organohalogen chemistry. Its perchlorinated aromatic ring enhances stability and lipophilicity, traits often sought after in crop protection chemicals and pharmaceutical formulations. This aligns with trending topics such as "sustainable agrochemicals" and "green synthesis of heterocycles," which dominate academic and industrial discussions.

The compound's physicochemical properties, including its solubility profile and thermal stability, have been subjects of rigorous study. Analytical techniques like NMR spectroscopy and high-performance liquid chromatography (HPLC) are commonly employed to characterize its purity and reactivity. Such data are critical for researchers investigating "structure-activity relationships (SAR)" or optimizing "catalytic coupling reactions" involving pyridine scaffolds.

Beyond its immediate applications, 4-(Perchlorophenyl)pyridine-2-acetic acid serves as a case study in the broader context of molecular design innovation. Its hybrid architecture bridges gaps between electron-deficient aromatics and carboxylic acid functionalities, enabling diverse derivatization pathways. This versatility resonates with current explorations into "multicomponent reactions" and "bioisosteric replacements" in drug design.

In conclusion, CAS No. 1361554-47-3 represents a compelling example of how tailored pyridine chemistry can address contemporary challenges in life sciences and materials engineering. As research continues to uncover new roles for such compounds, their relevance to precision medicine and smart materials will likely expand, solidifying their place in the scientific lexicon.